Cas no 1472-76-0 (3H,6H-5,11b-Ethano[1,3]dioxolo[4,5-j]phenanthridin-12-ol,4,4a-dihydro-3-methoxy-, (3S,4aS,5S,11bS,12S)- (9CI))

• Product name: 3H,6H-5,11b-Ethano[1,3]dioxolo[4,5-j]phenanthridin-12-ol,4,4a-dihydro-3-methoxy-, (3S,4aS,5S,11bS,12S)- (9CI)
• CAS No: 1472-76-0
• MF: C₁₇H₁₉NO₄
• MW: 301.337064981461
• CID: 217103
• PubChem ID: 5281173

3H,6H-5,11b-Ethano[1,3]dioxolo[4,5-j]phenanthridin-12-ol,4,4a-dihydro-3-methoxy-, (3S,4aS,5S,11bS,12S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3H,6H-5,11b-Ethano[1,3]dioxolo[4,5-j]phenanthridin-12-ol,4,4a-dihydro-3-methoxy-, (3S,4aS,5S,11bS,12S)- (9CI)
• (5α,11S,13β,19α)-1,2-Didehydro-3β-methoxycrinan-11-ol
• ,5α,11S,13&#946
• 11-Epihemanthamine
• 12-Epihemanthamine
• haemanthamine
• Hemanthamine
• (1S,13S,15S,18S)-15-methoxy-5,7-dioxa-12-azapentacyclo[10.5.2.01,13.02,10.04,8]nonadeca-2,4(8),9,16-tetraen-18-ol
• 1472-76-0
• CHEMBL1172810
• (5alpha,11S,13beta,19alpha)-1,2-Didehydro-3beta-methoxycrinan-11-ol

• Inchi： InChI=1S/C14H13ClN4/c1-16-13-8-18-14(12-3-2-6-17-12)10-7-9(15)4-5-11(10)19-13/h2-7,17H,8H2,1H3,(H,16,19)
• InChI Key： LEAKQIXYSHIHCW-UHFFFAOYSA-N
• SMILES： CNC1CN=C(C2=CC=CN2)C2=CC(=CC=C2N=1)Cl

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 301.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• PSA: 52.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines 1,4-benzodiazepines